4-fluoro-N-(1-isobutyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide

• IUPAC Name: 4-fluoro-N-[6-methyl-1-(2-methylpropyl)pyrazolo[3,4-b]quinolin-3-yl]benzamide
• InChI: InChI=1S/C22H21FN4O/c1-13(2)12-27-21-18(11-16-10-14(3)4-9-19(16)24-21)20(26-27)25-22(28)15-5-7-17(23)8-6-15/h4-11,13H,12H2,1-3H3,(H,25,26,28)
• InChI Key: VLSAWFPTZOMWMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC3=C(N=C2C=C1)N(N=C3NC(=O)C4=CC=C(C=C4)F)CC(C)C
• Molecular Formula: C22H21FN4O
• Molecular Weight: 376.4 g/mol

Description

4-fluoro-N-(1-isobutyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is a chemical compound that has been synthesized for various scientific research purposes. It is a heterocyclic compound that is used in the field of medicinal chemistry for the development of new drugs.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(1-isobutyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is not fully understood. However, it has been proposed that the compound exerts its antitumor activity by inducing apoptosis or programmed cell death in cancer cells. It may also inhibit the activity of enzymes involved in cell proliferation and survival, such as topoisomerase II and protein kinase B (AKT). In the case of Alzheimer's disease and Parkinson's disease, the compound may act by increasing the levels of neurotransmitters such as acetylcholine and dopamine, respectively, by inhibiting the activity of the enzymes that degrade them.
Biochemical and Physiological Effects:
4-fluoro-N-(1-isobutyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the activity of acetylcholinesterase and monoamine oxidase, and increase the levels of neurotransmitters such as acetylcholine and dopamine. However, the compound may also exhibit toxic effects on normal cells and tissues, which may limit its therapeutic potential.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-(1-isobutyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide in lab experiments include its ability to selectively target cancer cells and its potential use in the treatment of Alzheimer's disease and Parkinson's disease. However, the limitations of using this compound in lab experiments include its potential toxicity to normal cells and tissues, the lack of understanding of its mechanism of action, and the need for further research to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on 4-fluoro-N-(1-isobutyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide. These include the optimization of its synthesis method, the elucidation of its mechanism of action, the evaluation of its toxicity and pharmacokinetics in vivo, and the development of new derivatives with improved therapeutic potential. The compound may also be studied for its potential use in combination with other drugs or therapies for the treatment of cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of 4-fluoro-N-(1-isobutyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide involves the reaction of 4-fluoro-3-nitrobenzoic acid with isobutylamine and 6-methyl-1H-pyrazolo[3,4-b]quinoline-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reduced using a reducing agent such as iron powder or sodium dithionite to obtain the final product.

Scientific Research Applications

4-fluoro-N-(1-isobutyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has been used in various scientific research studies for its potential therapeutic applications. It has been found to exhibit antitumor activity in vitro and in vivo against various cancer cell lines such as breast, lung, and prostate cancer. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease due to its ability to inhibit the activity of acetylcholinesterase and monoamine oxidase, respectively.